Cas no 1069068-09-2 (2-AMINO-3-(2-FLUORO-3-HYDROXYPHENYL)PROPANOIC ACID)

• Product Name: 2-AMINO-3-(2-FLUORO-3-HYDROXYPHENYL)PROPANOIC ACID
• CAS No: 1069068-09-2
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5596814
• PubChem ID: 14804232
• Update Time: 2025-05-25

2-AMINO-3-(2-FLUORO-3-HYDROXYPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-(2-FLUORO-3-HYDROXYPHENYL)PROPANOIC ACID
• 2-Fluoro-3-hydroxy-DL-phenylalanine
• Phenylalanine, 2-fluoro-3-hydroxy-
• 1069068-09-2
• DTXSID301297954
• N14832
• 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoicacid
• SCHEMBL9952323

• Inchi： 1S/C9H10FNO3/c10-8-5(2-1-3-7(8)12)4-6(11)9(13)14/h1-3,6,12H,4,11H2,(H,13,14)/t6-/m0/s1
• InChI Key： VMIZXNIWIKTWDQ-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC(O)=C1F)N

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 367.6±42.0 °C(Predicted)
• pka: 2.19±0.15(Predicted)

Additional information on 2-AMINO-3-(2-FLUORO-3-HYDROXYPHENYL)PROPANOIC ACID

2-Amino-3-(2-fluoro-3-hydroxyphenyl)propanoic acid (CAS No. 1069068-09-2)

2-Amino-3-(2-fluoro-3-hydroxyphenyl)propanoic acid, also known by its CAS registry number 1069068-09-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a hydroxyl group, and a fluorine atom in a single molecule. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

The molecular structure of 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoic acid consists of a propanoic acid backbone with an amino group attached to the second carbon. The third carbon is connected to a phenyl ring that bears both a hydroxyl group at the 3-position and a fluorine atom at the 2-position. This arrangement creates a molecule with multiple sites for potential interactions, including hydrogen bonding and aromatic stacking, which are crucial for its biological activity.

Recent studies have highlighted the importance of this compound in the context of its pharmacological properties. Researchers have explored its role as a potential lead compound for the development of new drugs targeting various diseases. For instance, investigations into its ability to modulate enzyme activity and influence cellular signaling pathways have shown promising results. The hydroxyl and amino groups in the molecule are believed to play critical roles in these interactions, making it a valuable tool for further research.

In terms of synthesis, 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoic acid can be prepared through various organic synthesis techniques. One common approach involves the coupling of an amino acid derivative with an appropriately substituted phenol under specific reaction conditions. The introduction of the fluorine atom at the 2-position of the phenyl ring adds complexity to the synthesis but also enhances the molecule's potential for bioactivity.

The biological evaluation of this compound has revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, studies have demonstrated its ability to inhibit key enzymes associated with inflammation and oxidative stress, suggesting its role in anti-inflammatory and antioxidant therapies. Additionally, its ability to modulate receptor activity has led to investigations into its potential use in treating neurological disorders.

From an environmental perspective, understanding the fate and transport of CAS 1069068-09-2 is crucial for assessing its safety and ecological impact. Research into its degradation pathways under various environmental conditions has provided insights into its persistence and bioaccumulation potential. These studies are essential for ensuring that any future applications of this compound are environmentally sustainable.

In conclusion, 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoic acid, with its unique structural features and promising pharmacological properties, represents a valuable compound for further exploration in drug discovery and development. Its ability to interact with key biological targets makes it a compelling candidate for addressing unmet medical needs across various therapeutic areas.